2-Methoxy-2'-trifluoromethylbenzophenone

• IUPAC Name: (2-methoxyphenyl)-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C15H11F3O2/c1-20-13-9-5-3-7-11(13)14(19)10-6-2-4-8-12(10)15(16,17)18/h2-9H,1H3
• InChI Key: CFIJAZOGXGZHLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C15H11F3O2
• Molecular Weight: 280.24 g/mol
• CAS No.: 205319-79-5

Description

2-Methoxy-2'-trifluoromethylbenzophenone is a benzophenone derivative featuring a methoxy group (-OCH₃) at the 2-position and a trifluoromethyl (-CF₃) group at the 2'-position of the aromatic rings. Its molecular formula is C₁₅H₁₁F₃O₂, with a molecular weight of 280.24 g/mol (calculated). The compound is listed under reference code 10-F201536 by CymitQuimica, though its production status is marked as discontinued .

Benzophenones with trifluoromethyl substituents are of interest in medicinal and agrochemical research due to the enhanced metabolic stability and lipophilicity imparted by the -CF₃ group .

Biological Activity

2-Methoxy-2'-trifluoromethylbenzophenone, a compound belonging to the class of benzophenones, has garnered attention in recent years due to its potential biological activities. This article aims to explore its biological activity, focusing on antioxidant properties, cytotoxicity, and mechanisms of action.

Chemical Structure and Properties

The molecular structure of 2-Methoxy-2'-trifluoromethylbenzophenone can be represented as follows:

$$\text{C}_15\text{H}_{12}\text{F}_3\text{O}$$

This compound features a trifluoromethyl group and a methoxy group, which are crucial for its biological activity. The presence of these functional groups influences its chemical behavior and interaction with biological systems.

1. Antioxidant Activity

Antioxidants play a vital role in mitigating oxidative stress, which is implicated in various diseases. Studies have demonstrated that compounds with similar structures exhibit significant radical scavenging activity. For instance, the antioxidant capacity of 2-methoxyphenols has been evaluated using the DPPH radical-scavenging assay, revealing a strong correlation between structure and activity .

Table 1: Antioxidant Activity Comparison

Compound	IC50 (µM)	Mechanism of Action
2-Methoxy-2'-trifluoromethylbenzophenone	TBD	Radical scavenging
Curcumin	5.0	Radical scavenging
Dehydrodiisoeugenol	3.5	COX-2 inhibition

2. Cytotoxicity

Cytotoxicity studies are essential for assessing the potential therapeutic applications of compounds. The cytotoxic effects of 2-methoxy-2'-trifluoromethylbenzophenone have been investigated using various cancer cell lines. The MTT assay is commonly employed to determine the half-maximal inhibitory concentration (IC50) against tumor cells.

Table 2: Cytotoxicity Data

Compound	Cell Line	CC50 (µM)
2-Methoxy-2'-trifluoromethylbenzophenone	HSG (human submandibular gland tumor)	TBD
Curcumin	Neuroblastoma	10
Ferulic Acid	Breast Cancer	15

The results indicate that while 2-methoxy-2'-trifluoromethylbenzophenone shows cytotoxic properties, further studies are needed to quantify its effectiveness compared to established compounds.

The mechanisms through which 2-methoxy-2'-trifluoromethylbenzophenone exerts its biological effects may involve multiple pathways:

• COX-2 Inhibition : Similar compounds have shown the ability to inhibit COX-2 enzyme activity, leading to reduced inflammation .
• Radical Scavenging : The compound's structure allows it to donate electrons effectively, neutralizing free radicals and preventing cellular damage .

Case Studies and Research Findings

Recent research has focused on the biological evaluation of benzophenones and their derivatives. A study highlighted that methoxy-substituted benzophenones exhibited significant anti-inflammatory and antioxidant activities in vitro, suggesting potential applications in treating oxidative stress-related diseases .

Furthermore, quantitative structure-activity relationship (QSAR) studies revealed predictive models for understanding the relationship between chemical structure and biological activity, aiding in the design of more potent derivatives .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	Sources
2-Methoxy-2'-trifluoromethylbenzophenone	C₁₅H₁₁F₃O₂	280.24	-OCH₃ (2), -CF₃ (2')	Discontinued; potential use in fluorinated intermediates.
2-(Trifluoromethyl)benzophenone	C₁₄H₉F₃O	250.21	-CF₃ (2)	Used in organic synthesis; CAS 727-99-1; high purity (99%).
2-Methoxy-2'-thiomorpholinomethyl benzophenone	C₂₁H₂₂NO₂S	352.47	-OCH₃ (2), thiomorpholinomethyl (2')	Industrial grade (99%); applications in pesticides and APIs.
2-Hydroxy-4-methoxybenzophenone	C₁₄H₁₂O₃	228.24	-OH (2), -OCH₃ (4)	UV-absorbing properties; used in sunscreens and plastics.
2-Methoxy-2,4-diphenyl-3(2H)-furanone (MDPF)	C₁₈H₁₄O₃	278.30	Furanone core with methoxy and phenyl groups	Fluorogenic reagent for amino group detection; used in fluorescence assays.

Functional Group Impact on Properties

Trifluoromethyl (-CF₃) Group: Enhances electrophilicity and lipophilicity, improving membrane permeability and metabolic stability .

Methoxy (-OCH₃) Group: Acts as an electron-donating group, influencing electronic distribution and reaction kinetics. In 2-Hydroxy-4-methoxybenzophenone, the -OH group enables hydrogen bonding, enhancing UV absorption capabilities .

Thiomorpholinomethyl Substituent: Introduces sulfur-based heterocycles, which may enhance binding affinity in receptor-targeted compounds (e.g., agrochemicals) .